Cas no 1443305-98-3 (2-[(Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde)

• Product Name: 2-[(Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde
• CAS No: 1443305-98-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD19442973
• CID: 5189973
• Update Time: 2026-03-05

2-[(Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[(Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde
• Benzaldehyde, 2-[(cyclopropylmethoxy)methyl]-4-fluoro-

• MDL： MFCD19442973
• Inchi： 1S/C12H13FO2/c13-12-4-3-10(6-14)11(5-12)8-15-7-9-1-2-9/h3-6,9H,1-2,7-8H2
• InChI Key： IWDBHNIPLLWWPE-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(F)C=C1COCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5

Additional information on 2-[(Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde

Professional Introduction to 2-[Cyclopropanemethoxymethyl]-4-fluorobenzaldehyde (CAS No. 1443305-98-3)

2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde, identified by the CAS number 1443305-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This aldehyde derivative features a unique structural motif combining a cyclopropane ring with a fluorinated benzaldehyde backbone, making it a promising candidate for the development of novel bioactive molecules.

The structural characteristics of 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde contribute to its potential utility in synthetic chemistry and drug design. The presence of the cyclopropane moiety introduces rigidity into the molecular framework, which can influence binding interactions with biological targets. Additionally, the fluorine substituent at the 4-position of the benzaldehyde ring enhances electronic properties and metabolic stability, attributes that are highly valued in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of fluorinated aromatic compounds. The incorporation of fluorine atoms into drug candidates often improves their pharmacokinetic profiles, including increased lipophilicity and resistance to enzymatic degradation. 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde exemplifies this trend, as its structure suggests potential applications in the design of small-molecule inhibitors or modulators.

One of the most compelling aspects of 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde is its versatility as a synthetic intermediate. The aldehyde functional group provides a reactive site for further derivatization, enabling the construction of more complex molecules through condensation reactions, oxidation, or reduction processes. This flexibility makes it a valuable building block for chemists seeking to develop novel therapeutic agents.

The cyclopropane ring in 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde is particularly noteworthy due to its ability to engage in specific non-covalent interactions with biological targets. Cyclopropane-containing compounds have been shown to exhibit unique binding affinities and selectivity profiles, which can be exploited to develop drugs with improved efficacy and reduced side effects. Recent studies have demonstrated that such motifs can disrupt protein-protein interactions or modulate enzyme activity, offering new avenues for therapeutic intervention.

The fluorine atom at the 4-position of the benzaldehyde ring further enhances the compound's potential as a pharmacophore. Fluorine substitution can alter electronic distributions, influencing both binding affinity and metabolic stability. This modification is particularly relevant in the context of drug discovery, where subtle structural changes can significantly impact biological activity. The combination of these features makes 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde a compelling candidate for further investigation.

In academic research, 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde has been employed in studies aimed at developing novel antimicrobial agents. The structural features of this compound suggest its potential as a scaffold for creating molecules that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary findings indicate that derivatives of this compound exhibit promising activity against resistant strains of bacteria, highlighting its therapeutic potential.

The compound's unique structural framework also positions it as a valuable tool in computational chemistry and molecular modeling studies. These approaches are increasingly used to predict binding interactions and optimize drug candidates before experimental validation. By leveraging computational methods, researchers can rapidly screen large libraries of compounds like 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde, identifying those with optimal pharmacokinetic and pharmacodynamic properties.

The synthesis of 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde presents an interesting challenge for synthetic chemists due to its complex structural features. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in accessing fluorinated aromatic compounds like this one.

The future prospects for 2-[Cyclopropanemethoxy)methyl]-4-fluorobenzaldehyde are promising, with ongoing research exploring its potential applications in various therapeutic areas. Its unique structural features make it a versatile scaffold for drug design, while its reactivity allows for further functionalization to tailor biological activity. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.